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Compound of Interest

Compound Name: 1,8-Dimethoxyanthraquinone

Cat. No.: B191110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the methylation of 1,8-dihydroxyanthraquinone, a

key intermediate in the synthesis of various biologically active compounds. The following

sections outline methodologies for selective monomethylation and complete dimethylation,

supported by quantitative data and procedural diagrams.

Introduction
1,8-Dihydroxyanthraquinone, also known as chrysazin or danthron, serves as a fundamental

scaffold in the development of therapeutic agents, including anthracycline antibiotics. The

methylation of its hydroxyl groups is a critical step in modifying its biological activity and

synthesizing advanced intermediates. This application note details established protocols for the

controlled methylation of 1,8-dihydroxyanthraquinone to yield either 1-hydroxy-8-

methoxyanthraquinone or 1,8-dimethoxyanthraquinone.

Experimental Protocols
Two primary methods for the methylation of 1,8-dihydroxyanthraquinone are presented: a

selective monomethylation in a high-boiling solvent and a solvent-free dimethylation procedure.

Selective Monomethylation in Tetraglyme
This protocol describes a highly selective method for the synthesis of 1-hydroxy-8-methoxy-

9,10-anthraquinone.
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Materials:

1,8-Dihydroxy-9,10-anthraquinone

Methyl tosylate

Sodium carbonate

Tetraglyme

Water

Reflux apparatus

Filtration equipment

Procedure:

A mixture of 1,8-dihydroxy-9,10-anthraquinone (200 mg, 0.83 mmol), methyl tosylate (440

mg, 2.36 mmol), and sodium carbonate (140 mg, 1.32 mmol) is refluxed in 10 ml of

tetraglyme for 2 hours.[1]

After reflux, the reaction mixture is cooled to room temperature.

The mixture is then treated with 40 ml of water, leading to the precipitation of the product.[1]

The precipitate is filtered, washed with water, and dried in the air.[1]

The resulting product is 1-hydroxy-8-methoxy-9,10-anthraquinone, obtained as a yellow

solid.[1]

Solvent-Free Dimethylation
This environmentally friendly protocol allows for the synthesis of 1,8-dimethoxy-9,10-

anthraquinone with an excellent yield.[1]

Materials:

1,8-Dihydroxy-9,10-anthraquinone
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Methyl tosylate

Sodium carbonate

Mortar and pestle

Sand bath or similar heating apparatus

Water

Filtration equipment

Silica gel for column chromatography

Procedure:

A mixture of 1,8-dihydroxy-9,10-anthraquinone (500 mg, 2.08 mmol), methyl tosylate (1100

mg, 5.91 mmol), and sodium carbonate (350 mg, 3.30 mmol) is ground together using a

mortar and pestle at room temperature.[1]

The ground mixture is transferred to a test tube and heated in a sand bath at 320°C for 5

minutes.[1]

After heating, the mixture is cooled to room temperature.

The solid is suspended in water, filtered, and washed with water.[1]

The crude product is dried and then purified by column chromatography on silica gel.[1]

Data Presentation
The following tables summarize the quantitative data for the described methylation protocols.

Table 1: Reagents and Conditions for Monomethylation
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Reagent/Parameter Quantity/Value Molar Ratio (to substrate)

1,8-Dihydroxyanthraquinone 200 mg (0.83 mmol) 1

Methyl tosylate 440 mg (2.36 mmol) 2.84

Sodium carbonate 140 mg (1.32 mmol) 1.59

Tetraglyme 10 ml -

Reaction Time 2 hours -

Reaction Temperature Reflux -

Product
1-hydroxy-8-methoxy-9,10-

anthraquinone
-

Yield 196 mg (93%) -

Melting Point 201-202 °C (Pyridine) -

Data sourced from Sereda, G. A., & Akhvlediani, D. G. (2022).[1]

Table 2: Reagents and Conditions for Solvent-Free Dimethylation

Reagent/Parameter Quantity/Value Molar Ratio (to substrate)

1,8-Dihydroxyanthraquinone 500 mg (2.08 mmol) 1

Methyl tosylate 1100 mg (5.91 mmol) 2.84

Sodium carbonate 350 mg (3.30 mmol) 1.59

Reaction Time 5 minutes -

Reaction Temperature 320 °C -

Product
1,8-dimethoxy-9,10-

anthraquinone
-

Yield
Excellent (not quantified in the

source)
-
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Data sourced from Sereda, G. A., & Akhvlediani, D. G. (2022).[1]

Visualizations
The following diagrams illustrate the chemical transformations and the general experimental

workflow.

1,8-Dihydroxyanthraquinone

1-Hydroxy-8-methoxyanthraquinone
CH3-OTs, Na2CO3
Tetraglyme, Reflux

1,8-Dimethoxyanthraquinone
CH3-OTs, Na2CO3
Solvent-free, 320°C

CH3-OTs, Na2CO3
Solvent-free, 320°C
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Caption: Reaction pathways for methylation.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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